Cas no 1544983-84-7 (5-(pyridin-2-yl)methylpyrimidin-2-amine)

• Product Name: 5-(pyridin-2-yl)methylpyrimidin-2-amine
• CAS No: 1544983-84-7
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• MDL: MFCD24266917
• CID: 5190715
• PubChem ID: 81935839
• Update Time: 2025-10-20

5-(pyridin-2-yl)methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 5-(2-pyridinylmethyl)-
• 5-(pyridin-2-yl)methylpyrimidin-2-amine

• MDL： MFCD24266917
• Inchi： 1S/C10H10N4/c11-10-13-6-8(7-14-10)5-9-3-1-2-4-12-9/h1-4,6-7H,5H2,(H2,11,13,14)
• InChI Key： JEUPPBLDRBWGIR-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(CC2=NC=CC=C2)C=N1

Additional information on 5-(pyridin-2-yl)methylpyrimidin-2-amine

Comprehensive Overview of 5-(pyridin-2-yl)methylpyrimidin-2-amine (CAS No. 1544983-84-7): Properties, Applications, and Research Insights

5-(pyridin-2-yl)methylpyrimidin-2-amine (CAS No. 1544983-84-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a pyrimidine core, linked by a methylene bridge, and features an amine group at the 2-position of the pyrimidine ring. This structural arrangement contributes to its potential as a building block for drug discovery and material science applications.

In recent years, the demand for pyridine- and pyrimidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers frequently search for terms like "pyrimidine derivatives in drug design" or "pyridine-based bioactive molecules," reflecting the growing interest in this chemical space. The compound’s CAS No. 1544983-84-7 is often queried in databases like PubChem and Reaxys, underscoring its relevance in high-throughput screening and target identification.

The synthesis of 5-(pyridin-2-yl)methylpyrimidin-2-amine typically involves multi-step reactions, including condensation and functional group transformations. Its molecular weight (calculated as 186.22 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for further derivatization. These properties align with the industry’s focus on "fragment-based drug discovery" and "small molecule optimization," topics frequently explored in peer-reviewed journals.

One of the most searched questions related to this compound is: "What are the biological activities of 5-(pyridin-2-yl)methylpyrimidin-2-amine?" Preliminary studies suggest its potential as a kinase inhibitor scaffold, particularly in oncology research. Kinases are a hot topic in precision medicine, and this compound’s ability to modulate their activity could open doors to novel therapies. Additionally, its hydrogen-bonding capacity makes it a candidate for targeting protein-protein interactions, a trending area in drug discovery.

From a commercial perspective, suppliers often highlight the compound’s purity (>95%) and stability under standard conditions, addressing another common query: "Where to buy 1544983-84-7 for research?" Analytical techniques like HPLC and NMR are routinely employed to verify its quality, ensuring reproducibility in experiments. This aligns with the broader demand for "high-purity research chemicals" in academic and industrial labs.

Environmental and regulatory considerations are also part of the discourse. While 5-(pyridin-2-yl)methylpyrimidin-2-amine is not classified as hazardous, researchers increasingly seek "green chemistry alternatives" for its synthesis. Solvent-free reactions or catalytic methods are being explored to reduce waste, reflecting the global push toward sustainable chemistry.

In summary, 5-(pyridin-2-yl)methylpyrimidin-2-amine (CAS No. 1544983-84-7) represents a promising scaffold with multifaceted applications. Its relevance to kinase research, fragment-based design, and sustainable synthesis positions it at the intersection of contemporary scientific trends. As the field evolves, this compound is likely to remain a subject of intense study, answering critical questions in medicinal chemistry and beyond.